Cas no 159661-41-3 (1,2-Benzenediol, 4,5-diamino-)

• Product Name: 1,2-Benzenediol, 4,5-diamino-
• CAS No: 159661-41-3
• MF: C₆H₈N₂O₂
• MW: 140.139921188354
• CID: 1338810
• PubChem ID: 15492681
• Update Time: 2025-04-20

1,2-Benzenediol, 4,5-diamino- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenediol, 4,5-diamino-
• AKOS006362939
• 4,5-Diamino catechol
• 4,5-diamino-pyrocatechol
• 159661-41-3
• SCHEMBL3744884
• DB-128677
• 4,5-Diaminobenzene-1,2-diol
• 4,5-diamino-benzene-1,2-diol
• 4,5-diamino-1,2-benzenediol

• Inchi： 1S/C6H8N2O2/c7-3-1-5(9)6(10)2-4(3)8/h1-2,9-10H,7-8H2
• InChI Key： ZHIQGHXDBNQDAU-UHFFFAOYSA-N
• SMILES： OC1C(=CC(=C(C=1)N)N)O

Computed Properties

• Exact Mass: 140.05864
• Monoisotopic Mass: 140.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 92.5Ų

Experimental Properties

• PSA: 92.5